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Compound of Interest

Compound Name: Domperidone-d6

Cat. No.: B588569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Domperidone-d6, a deuterated analog

of Domperidone, widely utilized as an internal standard in bioanalytical studies. This document

outlines its core physicochemical properties, a detailed experimental protocol for its application

in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, and a visual

representation of the analytical workflow.

Core Data Presentation
The fundamental properties of Domperidone-d6 are summarized in the table below, providing

a quick reference for researchers.
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Parameter Value References

CAS Number 1329614-18-7 [1][2][3]

Molecular Formula C₂₂H₁₈D₆ClN₅O₂ [2][3]

Molecular Weight 431.95 g/mol [1][2][3]

Appearance White solid [1]

Application

Labeled internal standard for

the quantification of

Domperidone by GC- or LC-

mass spectrometry.

[4]

Storage 2-8°C [1]

Experimental Protocol: Quantification of
Domperidone in Human Plasma using LC-MS/MS
The following is a representative, detailed methodology for the determination of domperidone in

human plasma, employing Domperidone-d6 as an internal standard. This protocol is

synthesized from established bioanalytical methods.

1. Materials and Reagents

Domperidone reference standard

Domperidone-d6 (internal standard)

HPLC-grade methanol, acetonitrile, and water

Formic acid

Human plasma (with anticoagulant, e.g., K₂EDTA)

2. Preparation of Stock and Working Solutions
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Domperidone Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of

Domperidone in 10 mL of methanol.

Domperidone-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of

Domperidone-d6 in 1 mL of methanol.

Working Solutions: Prepare serial dilutions of the Domperidone stock solution with a 50:50

methanol:water mixture to create calibration standards and quality control (QC) samples at

various concentrations.

Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Domperidone-d6 stock

solution with the same diluent.

3. Sample Preparation

To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the

Domperidone-d6 internal standard working solution.

Vortex mix for 30 seconds.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex mix for 2 minutes.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Transfer to an autosampler vial for LC-MS/MS analysis.

4. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

LC System: A high-performance liquid chromatography system.

Column: A C18 analytical column (e.g., 50 x 2.1 mm, 1.8 µm).
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Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

MRM Transitions:

Domperidone: m/z 426.2 → 175.1

Domperidone-d6: m/z 432.2 → 175.1 (Note: The precursor ion reflects the addition of 6

Daltons from deuterium labeling, while the product ion may be the same as the unlabeled

compound if the deuterium atoms are not in the fragmented portion).

5. Data Analysis

Quantification is based on the ratio of the peak area of Domperidone to the peak area of the

internal standard (Domperidone-d6).

A calibration curve is constructed by plotting the peak area ratio against the concentration of

the calibration standards.

The concentration of Domperidone in the unknown samples is determined from the

calibration curve.

Workflow Visualization
The following diagram illustrates the key stages of the bioanalytical workflow for the

quantification of domperidone using Domperidone-d6 as an internal standard.
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Caption: Bioanalytical workflow for domperidone quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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